Dimethyl 4-hydroxymethylphthalate

• CAS No.: 170433-63-3
• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: dimethyl 4-(hydroxymethyl)benzene-1,2-dicarboxylate
• InChI: InChI=1S/C11H12O5/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5,12H,6H2,1-2H3
• InChI Key: SFMGRZPVYXQKIZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)CO)C(=O)OC

Description

Dimethyl 4-hydroxymethylphthalate (CAS 170433-63-3) is a substituted phthalate ester characterized by a hydroxymethyl (-CH₂OH) group at the 4-position of the benzene ring. Its molecular formula is C₁₀H₁₀O₅, with a molecular weight of 210.18 g/mol . The compound is structurally related to other dimethyl phthalates, differing in the substituent at the 4-position. Its InChIKey (SFMGRZPVYXQKIZ-UHFFFAOYSA-N) and SMILES notation (COC(=O)C1=C(C=CC(=C1)COC(=O)OC)CO) highlight its esterified carboxyl groups and hydroxymethyl substitution .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key physicochemical parameters of dimethyl 4-hydroxymethylphthalate with its structural analogs:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent	Solubility	LogP	Key Identifiers
This compound	C₁₀H₁₀O₅	210.18	-CH₂OH at 4-position	Limited data; likely low in water	~1.5 (estimated)	CAS 170433-63-3
Dimethyl 4-hydroxyphthalate	C₁₀H₁₀O₅	210.18	-OH at 4-position	Insoluble in water	1.2	CAS 22479-95-4
Dimethyl 4-hydroxyisophthalate	C₁₀H₁₀O₅	210.18	-OH at 4-position (isophthalate)	Soluble in DMSO, methanol	1.8	CAS 5985-24-0
Dimethyl 4-fluorophthalate	C₁₀H₇FO₄	210.16	-F at 4-position	No data	2.1	CAS N/A

Notes:

• LogP (partition coefficient) values are estimated based on structural analogs. The hydroxymethyl group in this compound may slightly increase hydrophilicity compared to fluorine or methyl substituents.
• Solubility trends suggest that hydroxylated derivatives (e.g., dimethyl 4-hydroxyisophthalate) exhibit better solubility in polar solvents like DMSO compared to non-polar analogs .